
sulfaguanidine chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfaguanidine

Cat. No.: B1682504 Get Quote

Sulfaguanidine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Sulfaguanidine is a sulfonamide antibiotic that has been historically significant in the treatment

of enteric infections. Its mechanism of action involves the competitive inhibition of

dihydropteroate synthase, an essential enzyme in the bacterial folic acid synthesis pathway.

This guide provides an in-depth overview of sulfaguanidine's chemical structure,

physicochemical properties, and mechanism of action. Furthermore, it details experimental

protocols for its synthesis and analysis, offering a valuable resource for researchers and

professionals in drug development and related scientific fields.

Chemical Structure and Identification
Sulfaguanidine, with the IUPAC name 4-amino-N-(aminoiminomethyl)benzenesulfonamide, is

a derivative of sulfanilamide containing a guanidine moiety.[1] This structural feature is crucial

to its biological activity and physicochemical properties.

Chemical Structure of Sulfaguanidine

Figure 1. 2D Chemical Structure of Sulfaguanidine.
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3D Chemical Structure of Sulfaguanidine

Figure 2. 3D Conformer of Sulfaguanidine.

The key identifiers and molecular details of sulfaguanidine are summarized in the table below.

Identifier Value Reference

IUPAC Name

4-amino-N-

(aminoiminomethyl)benzenesul

fonamide

[1]

CAS Number 57-67-0 [2]

Molecular Formula C₇H₁₀N₄O₂S [2]

Molecular Weight 214.24 g/mol [2]

Canonical SMILES
C1=CC(=CC=C1N)S(=O)

(=O)NC(=N)N
[3]

InChI Key
BRBKOPJOKNSWSG-

UHFFFAOYSA-N
[4]

Physicochemical Properties
The physicochemical properties of sulfaguanidine are critical for its formulation, delivery, and

pharmacokinetic profile. It is characterized as a white to off-white crystalline powder.[5]
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Property Value Reference

Melting Point 190-193 °C [6]

Solubility in Water 0.805 mg/mL [7]

Solubility in Ethanol Slightly soluble [8]

Solubility in Acetone Slightly soluble [8]

Solubility in Dilute HCl Soluble (50 mg/mL in 1 M HCl) [9]

pKa (Strongest Acidic) 10.53 [7]

pKa (Strongest Basic) 7.72 [7]

logP -0.55 [7]

Polar Surface Area 122.06 Å² [7]

Mechanism of Action: Inhibition of Folic Acid
Synthesis
Sulfaguanidine exerts its bacteriostatic effect by acting as a competitive inhibitor of the

enzyme dihydropteroate synthase (DHPS).[10] This enzyme is crucial for the synthesis of

dihydrofolic acid, a precursor to tetrahydrofolic acid which is essential for the synthesis of

nucleic acids and some amino acids in bacteria. By mimicking the natural substrate of DHPS,

para-aminobenzoic acid (PABA), sulfaguanidine effectively blocks the bacterial folic acid

synthesis pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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